Cas no 2094443-23-7 (2-chloro-N-{5-chloro-1,3thiazolo5,4-bpyridin-2-yl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{5-chloro-1,3thiazolo5,4-bpyridin-2-yl}pyridine-3-carboxamide
• CAS No: 2094443-23-7
• MF: C₁₂H₆Cl₂N₄OS
• MW: 325.173238277435
• CID: 5941614
• PubChem ID: 121557385
• Update Time: 2025-06-08

2-chloro-N-{5-chloro-1,3thiazolo5,4-bpyridin-2-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{5-chloro-1,3thiazolo5,4-bpyridin-2-yl}pyridine-3-carboxamide
• 2-chloro-N-{5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-yl}pyridine-3-carboxamide
• 2-chloro-N-(5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-yl)pyridine-3-carboxamide
• Z1981605573
• 2094443-23-7
• AKOS033712805
• EN300-26612244

• Inchi： 1S/C12H6Cl2N4OS/c13-8-4-3-7-11(17-8)20-12(16-7)18-10(19)6-2-1-5-15-9(6)14/h1-5H,(H,16,18,19)
• InChI Key： JNHKXUGJFYSWPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)SC(=N2)NC(C1C(=NC=CC=1)Cl)=O

Computed Properties

• Exact Mass: 323.9639374g/mol
• Monoisotopic Mass: 323.9639374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96Ų

Additional information on 2-chloro-N-{5-chloro-1,3thiazolo5,4-bpyridin-2-yl}pyridine-3-carboxamide

Introduction to 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide (CAS No. 2094443-23-7)

2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide, identified by its CAS number 2094443-23-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings, which often contribute to its unique chemical properties and biological activities. The structural framework of this molecule incorporates elements such as chloro substituents, pyridine rings, and a thiazole core, making it a promising candidate for further exploration in drug discovery.

The thiazole moiety is a key structural feature of this compound, renowned for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied due to their role as pharmacophores in various therapeutic agents. For instance, they are integral components in antifungal, antibacterial, and anti-inflammatory drugs. The presence of a chloro group at the 5-position of the thiazole ring enhances the electrophilicity of the molecule, facilitating further functionalization and interaction with biological targets.

The pyridine rings in the structure contribute to the compound's solubility and binding affinity towards biological receptors. Pyridine derivatives are widely recognized for their role in central nervous system (CNS) drugs, anticancer agents, and cardiovascular medications. The combination of pyridine and thiazole moieties in 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide suggests potential applications in multiple therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of multivariate functional groups in enhancing drug efficacy and selectivity. The chloro substituents in this compound not only improve its reactivity but also influence its pharmacokinetic properties. Studies have shown that chlorinated pyridines often exhibit improved metabolic stability and bioavailability, making them favorable for drug development.

The carboxamide functional group at the 3-position of the pyridine ring introduces polarity to the molecule, which can be crucial for membrane permeability and target binding. Carboxamides are known for their ability to form hydrogen bonds, a key interaction mechanism in many drug-receptor complexes. This feature makes 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide a versatile scaffold for designing molecules with enhanced binding affinity.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design. High-throughput screening (HTS) and computational modeling have enabled researchers to rapidly identify promising candidates like 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide based on their structural features. The integration of machine learning algorithms has further accelerated this process by predicting molecular properties and potential interactions with biological targets.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. The structural features of 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide make it a potential lead compound for designing selective kinase inhibitors. Recent studies have demonstrated that thiazole-pyridine hybrids can effectively modulate kinase activity by binding to specific pockets on the enzyme surface.

Another area of interest is the use of this compound as an intermediate in synthesizing more complex pharmaceuticals. The presence of multiple reactive sites allows for further functionalization through various chemical transformations. This flexibility makes it a valuable building block for constructing novel drug candidates with tailored properties.

The synthesis of 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. These techniques ensure high yields and purity levels necessary for pharmaceutical applications.

Evaluation of CAS No. 2094443-23-7 through spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and mass spectrometry has confirmed its molecular structure and purity. These analytical techniques provide detailed insights into the chemical environment of each atom within the molecule, ensuring that it meets stringent quality standards before proceeding to biological testing.

Biological evaluation has been conducted to assess the potential therapeutic effects of 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin-2-yl}pyridine-3-carboxamide. In vitro assays have shown promising results in inhibiting certain enzymatic activities relevant to inflammatory diseases and cancer cell proliferation. These preliminary findings warrant further investigation through preclinical studies to evaluate its safety profile and pharmacological efficacy.

The development pipeline for this compound includes collaborations between academic institutions and pharmaceutical companies aiming to translate laboratory findings into clinical applications. Such partnerships leverage expertise from different disciplines to optimize lead compounds like CAS No. 2094443-23-7 through iterative design cycles based on structural modifications guided by biological response data.

The future prospects for 2-chloro-N-{5-chloro-1,3-thiazolo[5,4-bpyridin}-yl} pyridine - 3 - carboxamide are promising given its unique structural features and demonstrated biological activity . Continued research efforts will focus on refining its pharmacokinetic properties while exploring new therapeutic indications . As computational tools advance , virtual screening approaches will play an increasingly pivotal role in identifying novel derivatives with improved characteristics .